4-Propanoylpiperazine-1-carbonyl chloride

• CAS RN: 76535-76-7
• Molecular Formula: C8H13ClN2O2
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 4-propanoylpiperazine-1-carbonyl chloride
• InChI: InChI=1S/C8H13ClN2O2/c1-2-7(12)10-3-5-11(6-4-10)8(9)13/h2-6H2,1H3
• InChI Key: GKGWOUPKDALZIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C(=O)Cl

Description

4-Propanoylpiperazine-1-carbonyl chloride is a useful research compound. Its molecular formula is C8H13ClN2O2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of phosgene (45.0 g.) in anhydrous toluene (500 cm3) and 1-propionylpiperazine (129.0 g.) are added simultaneously to anhydrous toluene (500 cm3), while the temperature is maintained at about -5° C. 1-Chlorocarbonyl-4-propionylpiperazine (92.0 g.), m.p. about 45° C., is thus obtained. After one hour's stirring at 2° C., the 1-propionylpiperazine hydrochloride formed is separated by filtration and, after evaporation of the filtrate under reduced pressure (20 mm.Hg) 1-chlorocarbonyl-4-propionyl-piperazine is obtained.